Cas no 1214343-04-0 (3-(Pyridin-4-yl)-5-(trifluoromethyl)benzonitrile)

• Product Name: 3-(Pyridin-4-yl)-5-(trifluoromethyl)benzonitrile
• CAS No: 1214343-04-0
• MF: C₁₃H₇F₃N₂
• MW: 248.203293085098
• CID: 4791565
• Update Time: 2023-08-17

3-(Pyridin-4-yl)-5-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(pyridin-4-yl)-5-(trifluoromethyl)benzonitrile
• 3-(Pyridin-4-yl)-5-(trifluoromethyl)benzonitrile

• Inchi： 1S/C13H7F3N2/c14-13(15,16)12-6-9(8-17)5-11(7-12)10-1-3-18-4-2-10/h1-7H
• InChI Key： ZLBIBWYXCAHRPQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C=C(C2C=CN=CC=2)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 325
• XLogP3: 3.1
• Topological Polar Surface Area: 36.7